3-Methyl-2-nonenoic acid
Description
3-methyl-2-nonenoic acid is a medium-chain fatty acid.
Properties
CAS No. |
35205-76-6 |
|---|---|
Molecular Formula |
C10H18O2 |
Molecular Weight |
170.25 g/mol |
IUPAC Name |
(E)-3-methylnon-2-enoic acid |
InChI |
InChI=1S/C10H18O2/c1-3-4-5-6-7-9(2)8-10(11)12/h8H,3-7H2,1-2H3,(H,11,12)/b9-8+ |
InChI Key |
UOOWECZOWUNYLA-CMDGGOBGSA-N |
Isomeric SMILES |
CCCCCC/C(=C/C(=O)O)/C |
SMILES |
CCCCCCC(=CC(=O)O)C |
Canonical SMILES |
CCCCCCC(=CC(=O)O)C |
| 35205-76-6 | |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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